Cas no 331977-67-4 (2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile)

2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile is a heterocyclic organic compound featuring a fused pyranopyran core with a nitrile functional group. Its structural complexity and functional group diversity make it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The presence of both amino and carbonyl groups enhances its reactivity, enabling versatile derivatization. The biphenyl substitution at the 4-position contributes to potential π-π stacking interactions, which may be advantageous in materials science or drug design applications. This compound is of interest in medicinal chemistry due to its scaffold similarity to bioactive pyran derivatives.

2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile structure

331977-67-4 structure

Product Name:2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile

CAS No:331977-67-4

MF:C₂₂H₁₆N₂O₃

MW:356.374045372009

CID:5014712

Update Time:2025-08-05

2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-4-{[1,1'-biphenyl]-4-yl}-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile
- Oprea1_762690
- Oprea1_860799
- RSC003926
- 2-amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile
- ST097639
- 2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile
- Inchi： 1S/C22H16N2O3/c1-13-11-18-20(22(25)26-13)19(17(12-23)21(24)27-18)16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-11,19H,24H2,1H3
- InChI Key： WDYQFBWSAMKFLJ-UHFFFAOYSA-N
- SMILES： O1C(=C(C#N)C(C2C=CC(C3C=CC=CC=3)=CC=2)C2C(=O)OC(C)=CC1=2)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 769
XLogP3: 3.9
Topological Polar Surface Area: 85.3

2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1436853-1g	4-([1,1'-Biphenyl]-4-yl)-2-amino-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile	331977-67-4	90%	1g	￥3112.00	2024-05-18

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Additional information on 2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile

Exploring the Potential of 2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile: A Comprehensive Overview

The compound with CAS No 331977-67-4, known as 2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile, has recently garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrano[3,2-c]pyran, a bicyclic structure with unique electronic properties and potential bioactivity. The presence of multiple functional groups, including an amino group, a cyano group, and a phenyl-substituted aromatic ring, makes this compound a promising candidate for various applications in drug discovery and materials science.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have developed efficient synthetic routes to construct the pyrano[3,2-c]pyran framework, incorporating the necessary substituents to achieve the desired structure. These methods often involve multi-component reactions or stepwise synthesis strategies that ensure high yields and purity. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has enabled precise structural elucidation of the compound.

The biological activity of 2-Amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and metastasis. Additionally, its ability to modulate enzyme activity makes it a potential candidate for treating other diseases, such as neurodegenerative disorders or inflammatory conditions.

In terms of application, this compound has shown promise in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. Its unique structure allows for controlled drug release mechanisms, enhancing therapeutic efficacy while minimizing side effects. Furthermore, its photophysical properties make it a viable option for use in optoelectronic materials and sensors.

Future research directions for this compound include exploring its mechanism of action at the molecular level and optimizing its pharmacokinetic profile for clinical use. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential and pave the way for its translation into real-world applications.

In conclusion, 2-Amino-7-methyl-5-oxo-4-(4 phenylphenyl)-4H-pyrano[3 2 c]pyran 3 carbonitrile (CAS No 331977 67 4) represents a significant advancement in chemical synthesis and drug discovery. With its versatile structure and promising biological properties, this compound holds great potential for addressing unmet medical needs and contributing to the development of innovative materials.